Cas no 195065-80-6 (1-methyl-1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)ethyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: 1-methyl-1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)ethyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 195065-80-6
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 1387651
• PubChem ID: 21362924
• Update Time: 2025-04-20

1-methyl-1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)ethyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)ethyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate
• 7-oxabicy<wbr>
• LogP
• 2-(6-methyl-7-oxabicyclo[4.1.0]heptan-3-yl)propan-2-yl 7-oxabicyclo[4.1.0]heptane-4-carboxylate
• DTXSID50889105
• 195065-80-6
• SCHEMBL13707400
• BHSXLEBEFBJDRN-UHFFFAOYSA-N
• 7-Oxabicyclo(4.1.0)heptane-3-carboxylic acid, 1-methyl-1-(6-methyl-7-oxabicyclo(4.1.0)hept-3-yl)ethyl ester
• 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 1-methyl-1-(6-methyl-7-oxabicyclo[4.1.0]hept-3-yl)ethyl ester

• Inchi： 1S/C17H26O4/c1-16(2,11-6-7-17(3)14(9-11)20-17)21-15(18)10-4-5-12-13(8-10)19-12/h10-14H,4-9H2,1-3H3
• InChI Key： BHSXLEBEFBJDRN-UHFFFAOYSA-N
• SMILES： O1C2CC(C(C)(C)OC(C3CCC4C(C3)O4)=O)CCC12C

Computed Properties

• Exact Mass: 294.18318
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 51.36